Cas no 851545-78-3 (2-((2-Chloro-4-nitrophenoxy)methyl)thiazole)

• Product Name: 2-((2-Chloro-4-nitrophenoxy)methyl)thiazole
• CAS No: 851545-78-3
• MF: C₁₀H₇ClN₂O₃S
• MW: 270.692179918289
• CID: 844297
• PubChem ID: 53401006
• Update Time: 2025-05-20

2-((2-Chloro-4-nitrophenoxy)methyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 2-((2-Chloro-4-nitrophenoxy)methyl)thiazole
• 2-[(2-chloro-4-nitrophenoxy)methyl]Thiazole
• Thiazole, 2-[(2-chloro-4-nitrophenoxy)methyl]-
• SCHEMBL2991924
• FT-0703761
• 2-[(2-Chloro-4-nitrophenoxy)methyl]-1,3-thiazole
• WLZ3674
• 2-(2-chloro-4-nitro-phenoxymethyl)-thiazole
• 851545-78-3
• JTWZCMTVRFLATM-UHFFFAOYSA-N
• DTXSID50694756
• 2-(2-chloro-4-nitrophenoxymethyl)-thiazole

• MDL： MFCD16619344
• Inchi： 1S/C10H7ClN2O3S/c11-8-5-7(13(14)15)1-2-9(8)16-6-10-12-3-4-17-10/h1-5H,6H2
• InChI Key： JTWZCMTVRFLATM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC1=NC=CS1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 269.9865910g/mol
• Monoisotopic Mass: 269.9865910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Density: 1.498

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-((2-Chloro-4-nitrophenoxy)methyl)thiazole

Introduction to 2-((2-Chloro-4-nitrophenoxy)methyl)thiazole (CAS No. 851545-78-3)

2-((2-Chloro-4-nitrophenoxy)methyl)thiazole, with the CAS number 851545-78-3, is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structural features, which include a thiazole ring and a substituted phenoxy group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for further research and development.

The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is known for its stability and reactivity. It is a common structural motif in many biologically active molecules, including antibiotics, antifungal agents, and anticancer drugs. The presence of the thiazole ring in 2-((2-Chloro-4-nitrophenoxy)methyl)thiazole suggests potential applications in drug discovery and development.

The substituted phenoxy group, specifically the 2-chloro-4-nitrophenyl moiety, adds additional complexity to the molecule. The chlorine and nitro substituents are known to influence the electronic properties of the aromatic ring, which can affect the compound's reactivity and biological activity. For instance, the nitro group can undergo reduction to form amino groups, which can be further modified to create a wide range of derivatives with diverse biological activities.

Recent studies have explored the potential of 2-((2-Chloro-4-nitrophenoxy)methyl)thiazole in various contexts. One notable area of research is its use as an intermediate in the synthesis of novel pharmaceuticals. The compound's unique structure allows for the introduction of various functional groups through chemical modifications, making it a versatile starting material for drug design. For example, researchers have synthesized derivatives of this compound with enhanced antitumor activity by introducing additional substituents on the thiazole ring or the phenyl group.

In addition to its pharmaceutical applications, 2-((2-Chloro-4-nitrophenoxy)methyl)thiazole has also been investigated for its potential use in materials science. The compound's stability and reactivity make it suitable for the synthesis of functional materials with specific properties. For instance, it has been used as a building block in the preparation of polymers with improved thermal stability and mechanical strength. These materials have potential applications in areas such as electronics, coatings, and adhesives.

The synthesis of 2-((2-Chloro-4-nitrophenoxy)methyl)thiazole typically involves multistep reactions that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and condensation reactions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for producing this compound on both laboratory and industrial scales.

The characterization of 2-((2-Chloro-4-nitrophenoxy)methyl)thiazole is typically performed using a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound, which is crucial for its use in various applications.

In conclusion, 2-((2-Chloro-4-nitrophenoxy)methyl)thiazole (CAS No. 851545-78-3) is a promising compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique structural features and versatile reactivity make it an attractive candidate for further research and development. Ongoing studies continue to uncover new properties and applications of this compound, highlighting its significance in modern chemistry and related fields.